Cas no 88112-06-5 (Naphtho[1,2-b]furan-3-ol, 2,3-dihydro-3-methyl-)

Naphtho[1,2-b]furan-3-ol, 2,3-dihydro-3-methyl- structure
88112-06-5 structure
Product Name:Naphtho[1,2-b]furan-3-ol, 2,3-dihydro-3-methyl-
CAS No:88112-06-5
MF:C13H12O2
MW:200.233183860779
CID:644664
PubChem ID:13115532
Update Time:2025-04-19

Naphtho[1,2-b]furan-3-ol, 2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan-3-ol, 2,3-dihydro-3-methyl-
    • 3-methyl-2H-benzo[g][1]benzofuran-3-ol
    • DTXSID50519192
    • 3-Methyl-2,3-dihydronaphtho[1,2-b]furan-3-ol
    • 88112-06-5
    • Inchi: 1S/C13H12O2/c1-13(14)8-15-12-10-5-3-2-4-9(10)6-7-11(12)13/h2-7,14H,8H2,1H3
    • InChI Key: IWSAXWQGFIVPDZ-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3C=CC=2C(C)(C1)O

Computed Properties

  • Exact Mass: 200.083729621g/mol
  • Monoisotopic Mass: 200.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų
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